3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole

• IUPAC Name: 5-(4-methoxyphenyl)-3-prop-2-enylsulfanyl-1H-1,2,4-triazole
• InChI: InChI=1S/C12H13N3OS/c1-3-8-17-12-13-11(14-15-12)9-4-6-10(16-2)7-5-9/h3-7H,1,8H2,2H3,(H,13,14,15)
• InChI Key: RFAFVASFJZRVSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NN2)SCC=C
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the 1,2,4-triazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its biological effects through the inhibition of enzymes involved in various cellular processes, such as DNA synthesis and cell division.
Biochemical and Physiological Effects:
Studies have shown that 3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole can induce apoptosis (programmed cell death) in cancer cells, which is a desirable effect for anticancer agents. It has also been shown to inhibit the growth of various fungal and bacterial strains. In addition, it has been reported to have antioxidant and anti-inflammatory effects, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is its relatively simple synthesis method. It has also been shown to possess a range of biological activities, which makes it a promising candidate for further study. However, one limitation is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy and safety in vivo. Another area of interest is its potential as an antimicrobial agent. Studies are needed to determine its effectiveness against various strains of bacteria and fungi. Finally, its antioxidant and anti-inflammatory effects may make it a promising candidate for the treatment of various diseases, such as neurodegenerative disorders and cardiovascular disease.
Conclusion:
In conclusion, 3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole is a promising chemical compound that has been extensively studied for its potential as a therapeutic agent. Its diverse biological activities make it a promising candidate for further study. However, its potential toxicity and limitations for lab experiments must be taken into consideration. Future studies are needed to determine its efficacy and safety in vivo, as well as its potential for the treatment of various diseases.

Scientific Research Applications

3-(allylthio)-5-(4-methoxyphenyl)-4H-1,2,4-triazole has been extensively studied for its potential as a therapeutic agent. It has been shown to possess a range of biological activities, including antitumor, antifungal, and antimicrobial properties. In addition, it has been reported to have antioxidant and anti-inflammatory effects.